Cas no 68704-90-5 (4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol))
68704-90-5 structure
Product Name:4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol)
CAS No:68704-90-5
MF:C16H36N2O2S2
MW:352.599242210388
CID:1735115
PubChem ID:3052364
Update Time:2025-04-21
4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol) Chemical and Physical Properties
Names and Identifiers
-
- 4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol)
- 2-amino-4-[8-(3-amino-4-hydroxybutyl)sulfanyloctylsulfanyl]butan-1-ol
- 1-Butanol, 4,4'-(1,8-octanediylbis(thio))bis(2-amino-
- SCHEMBL11514750
- Diamino-2,17-dithia-5,14-octadecandiol-1,18
- DTXSID10988406
- 68704-90-5
- 2,17-Diamino-5,14-dithia-1,18-octadecanediol
- Diamino-2,17-dithia-5,14-octadecandiol-1,18 [German]
- 4,4'-(1,8-Octanediylbis(thio))bis(2-amino-1-butanol)
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- Inchi: 1S/C16H36N2O2S2/c17-15(13-19)7-11-21-9-5-3-1-2-4-6-10-22-12-8-16(18)14-20/h15-16,19-20H,1-14,17-18H2
- InChI Key: HNRONGVPOLCDST-UHFFFAOYSA-N
- SMILES: S(CCC(CO)N)CCCCCCCCSCCC(CO)N
Computed Properties
- Exact Mass: 352.22208
- Monoisotopic Mass: 352.22182074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 143Ų
Experimental Properties
- PSA: 92.5
4,4'-(octane-1,8-diyldisulfanediyl)bis(2-aminobutan-1-ol) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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